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Compound of Interest

Compound Name: Cyclohexane-PEG1-Br

Cat. No.: B2559838

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a formal safety data sheet (SDS). A specific SDS for Cyclohexane-PEG1-Br was not available
at the time of writing. The safety and handling guidelines presented herein are a synthesis of
information available for the product and supplemented with data from the safety data sheet for
Cyclohexane, a structurally related compound. Users should always consult with their
institution's safety office and refer to the most current safety information available.

Introduction

Cyclohexane-PEG1-Br, also known as (2-bromoethoxy)cyclohexane, is a PEG-based
PROTAC (Proteolysis Targeting Chimera) linker utilized in the synthesis of PROTACSs.[1][2]
PROTACSs are an emerging therapeutic modality that leverages the cell's natural ubiquitin-
proteasome system to selectively degrade target proteins.[1] This guide provides an in-depth
overview of the safety and handling procedures for Cyclohexane-PEG1-Br to ensure its safe
use in a laboratory setting.

Chemical and Physical Properties

Proper handling of any chemical substance begins with a thorough understanding of its
physical and chemical properties. The following table summarizes the available data for
Cyclohexane-PEG1-Br and the more extensively characterized Cyclohexane.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b2559838?utm_src=pdf-interest
https://www.benchchem.com/product/b2559838?utm_src=pdf-body
https://www.benchchem.com/product/b2559838?utm_src=pdf-body
https://www.xcessbio.com/products/m13494
https://www.medkoo.com/products/54707
https://www.xcessbio.com/products/m13494
https://www.benchchem.com/product/b2559838?utm_src=pdf-body
https://www.benchchem.com/product/b2559838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2559838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Cyclohexane-PEG1-Br

Cyclohexane

CAS Number

131665-94-6[1]

110-82-7[3][4][5]

Molecular Formula

C8H15BrO[1]

C6H12

Molecular Weight 207.11 g/mol [1][2] 84.16 g/mol [6]

Appearance Solid Powder[1] Clear, colorless liquid[6]
Solubility Soluble in DMSO[1] Insoluble in water[6]

Boiling Point Not available 80.7°C/177.3°F

Melting Point Not available 4-7°C/39-45°F

Density Not available 0.779 g/lcm3 (at 25 °C / 77 °F)
Flash Point Not available -4 °F[6]

Autoignition Temperature Not available Not available

Hazard Identification and Toxicology Summary

Due to the lack of a specific Safety Data Sheet for Cyclohexane-PEG1-Br, the hazard
identification is based on the known hazards of Cyclohexane. Researchers should handle
Cyclohexane-PEG1-Br with the assumption that it may possess similar hazards.

Cyclohexane is classified as:

Highly flammable liquid and vapor (H225).[5][7][8]

May be fatal if swallowed and enters airways (Aspiration hazard, H304).[3][5][7][8]

Causes skin irritation (H315).[3][5][7][8]

May cause drowsiness or dizziness (H336).[5][7][8]

Very toxic to aquatic life with long lasting effects (H410).[5][7]
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Hazard Description

May cause respiratory tract irritation. Vapors

Inhalation . .
may lead to drowsiness and dizziness.[7]
Causes skin irritation.[7] Prolonged or repeated
Skin Contact contact can lead to a skin rash, dryness, itching,
and redness.[9]
Eye Contact Causes eye irritation.[7]
) May be harmful if swallowed. Aspiration hazard
Ingestion . .
if swallowed, which can lead to lung damage.[7]
Chronic Exposure May cause damage to the liver and kidneys.[9]

Toxicity Data (Cyclohexane):

Endpoint Species Value
Oral LD50 Rat 8.0 to 39 mL/kg[10]
Inhalation NOAEL

) Rat 400 ppm (1,400 mg/m3)[10]
(Neurobehavioral)
Inhalation NOAEL

) Human 250 ppm (860 mg/m3)[10]
(Neurobehavioral)
Inhalation RfC - 6 mg/m3[10]

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is paramount to ensure the safety of laboratory
personnel and the integrity of the research.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Cyclohexane-PEG1-Br. The
following diagram illustrates a decision-making process for selecting appropriate PPE.
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Caption: PPE selection workflow for handling Cyclohexane-PEG1-Br.

Engineering Controls

» Ventilation: Always handle Cyclohexane-PEG1-Br in a well-ventilated area. A certified
chemical fume hood is strongly recommended to minimize inhalation exposure.[3]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[4]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[4]

e Do not breathe dust or vapors.[3][4]

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[3][5][7]
o Use non-sparking tools and take precautionary measures against static discharge.[4][5]

e Ground and bond containers when transferring material.[5]

e Wash hands thoroughly after handling.[3]

Storage
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Storage Conditions: Store in a dry, dark place at -20°C for long-term storage (up to one

year).[1] For short-term storage, 0 - 4°C is recommended.[2]

First-Aid Measures

Container: Keep the container tightly closed in a well-ventilated place.[3]
Incompatible Materials: Store away from strong oxidizing agents.[4]

Inert Atmosphere: For enhanced stability, consider storing under an inert gas.[6]

In the event of exposure, follow these first-aid guidelines and seek immediate medical

attention.

Exposure Route

First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Call a POISON CENTER or

doctor immediately.[4]

Skin Contact

Immediately remove all contaminated clothing.
Rinse skin with plenty of water for at least 15
minutes. If skin irritation occurs, get medical
advice/attention.[4][7]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. Get

medical attention.[4]

Ingestion

Do NOT induce vomiting. Immediately call a
POISON CENTER or doctor. If vomiting occurs,
keep head low so that stomach content doesn't
get into the lungs.[3][41[5][7]

Accidental Release and Disposal
Accidental Release Measures
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o Small Spills: Absorb with a liquid-binding material (e.g., sand, diatomaceous earth, acid- or
universal binding agents).[3] Place in an appropriate container for disposal.

e Large Spills: Evacuate the area. Wear appropriate PPE. Prevent the spill from entering
drains, surface water, and ground water.[3] Cover drains.[3]

« Ignition Sources: Remove all sources of ignition.[3]

Disposal

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Do not allow the product to enter drains or water courses.|[3]

Logical Workflow for Safe Use

The following diagram outlines the logical workflow for the safe use of Cyclohexane-PEG1-Br
in a research setting.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.carlroth.com/medias/SDB-4901-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODcwNDZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oY2EvaDJhLzg5MTQwMTQ1Njg0NzgucGRmfGU1NWViNmM2YjMwNmIxZTgwNDRjMDc3MDNjNTE1Njk2N2MzNWFlNTFkMjY4NjYyY2UyNzYxMjcwMTU2NzUxNzg
https://www.carlroth.com/medias/SDB-4901-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODcwNDZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oY2EvaDJhLzg5MTQwMTQ1Njg0NzgucGRmfGU1NWViNmM2YjMwNmIxZTgwNDRjMDc3MDNjNTE1Njk2N2MzNWFlNTFkMjY4NjYyY2UyNzYxMjcwMTU2NzUxNzg
https://www.carlroth.com/medias/SDB-4901-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODcwNDZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oY2EvaDJhLzg5MTQwMTQ1Njg0NzgucGRmfGU1NWViNmM2YjMwNmIxZTgwNDRjMDc3MDNjNTE1Njk2N2MzNWFlNTFkMjY4NjYyY2UyNzYxMjcwMTU2NzUxNzg
https://www.carlroth.com/medias/SDB-4901-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODcwNDZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oY2EvaDJhLzg5MTQwMTQ1Njg0NzgucGRmfGU1NWViNmM2YjMwNmIxZTgwNDRjMDc3MDNjNTE1Njk2N2MzNWFlNTFkMjY4NjYyY2UyNzYxMjcwMTU2NzUxNzg
https://www.carlroth.com/medias/SDB-4901-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODcwNDZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oY2EvaDJhLzg5MTQwMTQ1Njg0NzgucGRmfGU1NWViNmM2YjMwNmIxZTgwNDRjMDc3MDNjNTE1Njk2N2MzNWFlNTFkMjY4NjYyY2UyNzYxMjcwMTU2NzUxNzg
https://www.benchchem.com/product/b2559838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2559838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Planning & Preparation
Review Safety Information
(this guide and other sources)

'

Conduct Experiment-Specific
Risk Assessment

'

Select Appropriate PPE
(see PPE workflow)

'

Gather All Necessary
Materials and Equipment

Experiment Execution

Prepare Workspace in
Fume Hood

Handle Cyclohexane-PEG1-Br
Following Safe Procedures

Perform Experiment

Clean Workspace and
Decontaminate Equipment
Post-Ex

Dispose of Waste
Properly

Store Unused Product
According to Guidelines

beriment

Document Experiment
and Any Incidents

Click to download full resolution via product page

Caption: Logical workflow for the safe laboratory use of Cyclohexane-PEG1-Br.
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Signaling Pathway Context

Cyclohexane-PEG1-Br serves as a linker in the formation of PROTACSs. The generalized
signaling pathway involving a PROTAC is depicted below.
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PROTAC Complex Formation

PROTAC

(containing Cyclohexane-PEG1-Br linker)

Protein of Interest (POI)

E3 Ubiquitin Ligase

Ternary Complex

(POI-PROTAC-E3)

26S Proteasome

[Degradation of POD

Ubiquitination gnd Degradation

Click to download full resolution via product page

Caption: Generalized PROTAC mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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